Cas no 338757-57-6 (6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone)
6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
-
- 6-METHYL-2-(4-METHYLPHENYL)-5-(2-PROPYNYL)-4(3H)-PYRIMIDINONE
- 6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one
- 4(3H)-Pyrimidinone, 6-methyl-2-(4-methylphenyl)-5-(2-propyn-1-yl)-
- 4-methyl-2-(4-methylphenyl)-5-prop-2-ynyl-1H-pyrimidin-6-one
- 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone
-
- MDL: MFCD00140972
- Inchi: 1S/C15H14N2O/c1-4-5-13-11(3)16-14(17-15(13)18)12-8-6-10(2)7-9-12/h1,6-9H,5H2,2-3H3,(H,16,17,18)
- InChI Key: VHEKNIAIMRUHMI-UHFFFAOYSA-N
- SMILES: O=C1C(CC#C)=C(C)N=C(C2C=CC(C)=CC=2)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 456
- XLogP3: 2.2
- Topological Polar Surface Area: 41.5
6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB297353-100 mg |
6-Methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone; . |
338757-57-6 | 100 mg |
€221.50 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-1mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 1mg |
¥499 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-2mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 2mg |
¥536 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-5mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 5mg |
¥617 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-10mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 10mg |
¥862 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-20mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 20mg |
¥1173 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-25mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 25mg |
¥1100 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-50mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 50mg |
¥1328 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617743-100mg |
6-Methyl-5-(prop-2-yn-1-yl)-2-(p-tolyl)pyrimidin-4(3H)-one |
338757-57-6 | 98% | 100mg |
¥1755 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00894820-1g |
6-Methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one |
338757-57-6 | 90% | 1g |
¥2394.0 | 2023-03-29 |
6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone
Introduction to 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone (CAS No. 338757-57-6)
6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone, also known by its CAS number 338757-57-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinones, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C16H14N2O, and it has a molecular weight of 250.30 g/mol.
The chemical structure of 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone is composed of a pyrimidinone core with specific substituents that contribute to its unique properties. The presence of a methyl group at the 6-position, a 4-methylphenyl group at the 2-position, and a propynyl group at the 5-position imparts specific chemical and biological characteristics to the molecule. These substituents play a crucial role in determining the compound's reactivity, solubility, and biological activity.
In recent years, 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable lead compound for further drug development.
The pharmacokinetic properties of 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone have also been studied in detail. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it exhibits low toxicity in animal models, further supporting its potential for clinical use.
In terms of synthetic methods, several approaches have been developed to produce 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone. One common method involves the condensation of 2-chloroacetyl chloride with 4-methylaniline followed by cyclization with urea and subsequent functionalization steps to introduce the methyl and propynyl groups. These synthetic routes are well-documented in the literature and provide a robust foundation for large-scale production.
The structural features of 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone have also been explored using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques have provided valuable insights into the compound's conformational stability and electronic properties, which are crucial for understanding its biological activity.
In conclusion, 6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone (CAS No. 338757-57-6) is a promising compound with diverse biological activities, including anti-inflammatory and antiviral properties. Its favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further drug development. Ongoing research continues to explore its potential therapeutic applications and optimize its chemical structure for enhanced efficacy and safety.
338757-57-6 (6-methyl-2-(4-methylphenyl)-5-(2-propynyl)-4(3H)-pyrimidinone) Related Products
- 34127-13-4(4(1H)-Quinazolinone, 5,6,7,8-tetrahydro-2-phenyl-)
- 62259-96-5(Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl-)
- 62259-93-2(Pyrido[3,4-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-phenyl-7-(phenylmethyl)-)
- 61454-68-0(4(1H)-Pyrimidinone, 6-methyl-5-(1-methylpropyl)-2-phenyl-)
- 61442-47-5(4(1H)-Pyrimidinone, 5-butyl-6-methyl-2-phenyl-)
- 61442-45-3(4(1H)-Pyrimidinone, 6-methyl-5-(1-methylethyl)-2-phenyl-)
- 153484-06-1(5,6-Dimethyl-2-phenyl-3-(prop-2-yn-1-yl)pyrimidin-4(3H)-one)
- 21506-68-3(3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid)
- 61442-48-6(4(1H)-Pyrimidinone, 5-butyl-2-(4-chlorophenyl)-6-methyl-)
- 81172-11-4(5-(2-hydroxyethyl)-6-methyl-2-phenyl-3,4-dihydropyrimidin-4-one)